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Compound of Interest

Compound Name: Estriol-d2

Cat. No.: B15544253

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the isotopic enrichment and chemical

purity of Estriol-d2 (Estra-1,3,5(10)-triene-2,4-d2-3,16α,17β-triol). Estriol-d2 is a deuterated

analog of Estriol, a major estrogen metabolite. It serves as a critical internal standard for the

quantification of endogenous estriol in various biological matrices by isotope dilution mass

spectrometry (MS). The accuracy and precision of such quantitative assays depend directly on

the well-characterized purity and isotopic composition of the labeled standard. This document

outlines the common analytical methodologies used to determine these parameters and

presents typical specifications.

Chemical Identity and Specifications
Estriol-d2 is synthetically derived from Estriol, with two hydrogen atoms on the aromatic A-ring

being replaced by deuterium atoms at the C-2 and C-4 positions[1]. This strategic placement

on a chemically stable part of the molecule prevents back-exchange of deuterium for hydrogen

under typical analytical conditions.
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The quality of Estriol-d2 is defined by its chemical purity and its isotopic enrichment. The data

presented below are typical values sourced from commercial suppliers and analytical testing.

Table 1: Typical Chemical and Physical Properties of Estriol-d2

Parameter Specification Source

Chemical Formula C₁₈H₂₂D₂O₃

Molecular Weight 290.4 g/mol [1]

CAS Number 53866-32-3

Appearance White to off-white solid Generic

Chemical Purity ≥98%

Primary Application
Internal standard for GC- or

LC-MS

Table 2: Representative Isotopic Distribution for Estriol-d2

Isotopic enrichment is a measure of the percentage of molecules that contain the specified

number of deuterium atoms. It is typically determined by mass spectrometry.

Isotopic Species Notation Abundance (%)

Non-deuterated d₀ < 0.5

Mono-deuterated d₁ < 2.0

Di-deuterated d₂ > 97.0

Tri-deuterated d₃ < 0.5

Isotopic Purity %d₂ ≥97%

Note: The values in Table 2 are representative and may vary between different synthesis

batches.
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Analytical Methodologies and Protocols
A combination of chromatographic and spectroscopic techniques is required to

comprehensively characterize the purity and isotopic distribution of Estriol-d2. High-

performance liquid chromatography (HPLC) is often used for chemical purity assessment, while

mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy are essential

for isotopic analysis and structural confirmation[2][3].
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Caption: General analytical workflow for the characterization of Estriol-d2.

Protocol: Chemical Purity by HPLC-UV
This method determines the presence of non-estriol related impurities.

Standard Preparation: Accurately weigh and dissolve Estriol-d2 in a suitable solvent (e.g.,

methanol or acetonitrile) to a known concentration (e.g., 1 mg/mL).

Chromatographic System: Utilize a reverse-phase HPLC system with a C18 column[3].
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Mobile Phase: A gradient of water and acetonitrile (or methanol) is commonly used. For

example, a starting condition of 50:50 water:acetonitrile, ramping to 10:90 over 15

minutes[3].

Detection: Monitor the eluent using a UV detector at a wavelength of 280-281 nm, which is

the absorbance maximum for the phenolic A-ring of estriol[3][4].

Analysis: Inject the prepared sample. The chemical purity is calculated by dividing the peak

area of Estriol-d2 by the total area of all observed peaks (Area Percent method).

Protocol: Isotopic Enrichment by High-Resolution Mass
Spectrometry (HR-MS)
This protocol is designed to determine the distribution of deuterated species (d₀, d₁, d₂, etc.).

Sample Preparation: Prepare a dilute solution of Estriol-d2 (e.g., 10-100 ng/mL) in a solvent

compatible with the ionization source, such as 50:50 acetonitrile:water.

Instrumentation: Use a Liquid Chromatography system coupled to a High-Resolution Mass

Spectrometer (e.g., Orbitrap or TOF)[2]. LC is used to separate the analyte from any

potential interferences before it enters the mass spectrometer[5].

Ionization: Electrospray ionization (ESI) in negative mode is often effective for estrogens,

detecting the [M-H]⁻ ion. Atmospheric pressure chemical ionization (APCI) or photoionization

(APPI) can also be used[5][6].

Data Acquisition: Acquire full scan mass spectra in the relevant m/z range (e.g., m/z 280-

300). The high resolution allows for the clear separation of the isotopic peaks.

Data Analysis:

Extract the ion chromatograms for the expected [M-H]⁻ ions of d₀-Estriol (m/z 287.16), d₁-

Estriol (m/z 288.17), and d₂-Estriol (m/z 289.17).

Integrate the peak areas for each isotopic species.
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Calculate the percentage of each species relative to the sum of all species to determine

the isotopic distribution.

Principle of Isotopic Analysis by Mass Spectrometry
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Caption: Conceptual diagram of mass spectrometry separating isotopic species.

Protocol: Structural Confirmation by NMR
NMR spectroscopy confirms the identity of the compound and the specific locations of the

deuterium atoms.

Sample Preparation: Dissolve a sufficient amount of Estriol-d2 (typically 1-5 mg) in a

deuterated solvent (e.g., DMSO-d₆ or Chloroform-d).

¹H NMR (Proton NMR):
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Acquire a standard ¹H NMR spectrum.

Analysis: Compared to the spectrum of unlabeled Estriol, the signals corresponding to the

protons at the C-2 and C-4 positions on the aromatic ring should be significantly

diminished or absent. The integration of the remaining aromatic proton signal (at C-1)

should correspond to approximately one proton.

²H NMR (Deuterium NMR):

Acquire a ²H NMR spectrum.

Analysis: This spectrum will show signals corresponding to the deuterium atoms,

confirming their presence and providing information about their chemical environment.

¹³C NMR (Carbon NMR):

Acquire a ¹³C NMR spectrum.

Analysis: The carbon signals for C-2 and C-4 will show splitting due to coupling with

deuterium (a triplet for C-D) and will have a much lower intensity compared to the

spectrum of unlabeled Estriol. This confirms the location of the deuterium labels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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